molecular formula C11H16O3 B14816476 4-(Tert-butoxy)-2-methoxyphenol

4-(Tert-butoxy)-2-methoxyphenol

Cat. No.: B14816476
M. Wt: 196.24 g/mol
InChI Key: QRQURVLVFXITNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Tert-butoxy)-2-methoxyphenol is a phenolic derivative characterized by a tert-butoxy group (–O–C(CH₃)₃) at the para (4th) position and a methoxy (–OCH₃) group at the ortho (2nd) position on the aromatic ring. Applications may include pharmaceutical intermediates, antioxidants, or bioactive agents, inferred from structurally related derivatives with demonstrated analgesic, insecticidal, or antimicrobial properties .

Properties

Molecular Formula

C11H16O3

Molecular Weight

196.24 g/mol

IUPAC Name

2-methoxy-4-[(2-methylpropan-2-yl)oxy]phenol

InChI

InChI=1S/C11H16O3/c1-11(2,3)14-8-5-6-9(12)10(7-8)13-4/h5-7,12H,1-4H3

InChI Key

QRQURVLVFXITNW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=CC(=C(C=C1)O)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Tert-butoxy)-2-methoxyphenol can be achieved through several methods. One common approach involves the alkylation of 2-methoxyphenol with tert-butyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetone or dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of 4-(Tert-butoxy)-2-methoxyphenol may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been developed to introduce the tert-butoxy group into various organic compounds, providing a more sustainable and versatile approach compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

4-(Tert-butoxy)-2-methoxyphenol undergoes several types of chemical reactions, including:

    Oxidation: The phenolic group can be oxidized to form quinones.

    Reduction: The compound can be reduced to form corresponding alcohols.

    Substitution: Electrophilic aromatic substitution reactions can occur, where the tert-butoxy and methoxy groups influence the reactivity of the benzene ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

    Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.

Major Products Formed

    Oxidation: Quinones and related compounds.

    Reduction: Alcohols and other reduced derivatives.

    Substitution: Halogenated or nitrated phenolic compounds.

Scientific Research Applications

4-(Tert-butoxy)-2-methoxyphenol has a wide range of applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential antioxidant properties due to the presence of the phenolic group.

    Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.

    Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Tert-butoxy)-2-methoxyphenol involves its interaction with various molecular targets and pathways:

Comparison with Similar Compounds

Structural Comparisons

The structural features of 4-(tert-butoxy)-2-methoxyphenol and its analogues are critical to their physicochemical and biological behaviors:

Compound Name Substituents (Position) Key Structural Features Reference
4-(Tert-butoxy)-2-methoxyphenol tert-butoxy (4), methoxy (2) High steric hindrance, lipophilic -
4-[N-(4-Hydroxyphenyl)carboxymidoyl]-2-methoxyphenol (PAPVN) carboximidoyl (4), methoxy (2) Polar amidine linkage
4-(2-Chloropropyl)-2-methoxyphenol chloropropyl (4), methoxy (2) Electrophilic chlorine substituent
4-(3-(tert-butoxy)-2-hydroxypropyl)-2-methoxyphenol (3c) tert-butoxypropyl (4), methoxy (2) Ether and hydroxyl groups
Tert-butyl-4-methoxyphenol tert-butyl (4), methoxy (4) Non-polar alkyl group

Key Observations :

  • The tert-butoxy group in the target compound enhances lipophilicity compared to polar substituents (e.g., carboximidoyl in PAPVN) .
  • Chloropropyl and tert-butoxypropyl groups introduce reactive sites for further chemical modifications .

Key Observations :

  • Acid-catalyzed condensation and hydrohalogenation are common for introducing functional groups .
  • Sterically hindered tert-butoxy groups may require specialized catalysts or protection-deprotection strategies .
Physicochemical Properties

Substituents dictate spectral and physical characteristics:

Compound Name FTIR/GC-MS Data (Key Peaks) Solubility/Lipophilicity Reference
4-(2-Chloropropyl)-2-methoxyphenol C–Cl (721 cm⁻¹), –OH (3515 cm⁻¹) Moderate lipophilicity
PAPVN N/A (in silico docking score: –75.0088 vs. –67.3820 for paracetamol) Higher polarity than paracetamol
Compound 3c N/A (encapsulated in lipid nanosystems) High lipophilicity

Key Observations :

  • Bulky tert-butoxy groups likely reduce water solubility but enhance membrane permeability .
  • Chlorine substituents increase molecular weight and polarity .

Key Observations :

  • PAPVN’s amidine group may enhance COX-2 binding affinity, though clinical efficacy remains comparable to paracetamol .

Key Observations :

  • Structural modifications (e.g., tert-butoxy groups) may mitigate hepatotoxicity compared to parent compounds .
  • Chlorinated derivatives necessitate rigorous ecotoxicity assessments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.